Cas no 14678-86-5 (Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 14678-86-5
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• MDL: MFCD02089373
• CID: 94808
• PubChem ID: 3376846
• Update Time: 2025-11-02

Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate
• 5-Amino-1-(2-chloro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 5-amino-1-(2-chlorophenyl)pyrazole-4-carboxylate
• Ethyl 5-amino-1-(2-chlorophenyl)
• 5-Amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• 5-Amino-1-(2-chloro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester HCl Salt
• Ethyl 5-amino-1-(o-chlorophenyl)pyrazole-4-carboxylate
• 5-Amino-1-(2-chloro-phenyl)-1H-pyrazole-4-carboxylicacidethylester
• IMED55230130
• M
• MFCD02089373
• CS-0040302
• AKOS005827413
• 14678-86-5
• FT-0743332
• SR-01000597169-1
• DTXSID40391929
• J-521086
• F17247
• EU-0033301
• AMY11946
• A3206
• SR-01000597169
• Ethyl5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2-chlorophenyl)-, ethyl ester
• DS-6678
• SCHEMBL13131101
• DB-063678

• MDL： MFCD02089373
• Inchi： 1S/C12H12ClN3O2/c1-2-18-12(17)8-7-15-16(11(8)14)10-6-4-3-5-9(10)13/h3-7H,2,14H2,1H3
• InChI Key： MYSGEOHNZFEZDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=C(C(=O)OCC)C=N1)N

Computed Properties

• Exact Mass: 265.062
• Monoisotopic Mass: 265.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.37
• Melting Point: 83-84 ºC
• Boiling Point: 415.9°C at 760 mmHg
• Flash Point: 205.3 °C

Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS: 14678-86-5)

Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS: 14678-86-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The compound's structural features, including the pyrazole core and the 2-chlorophenyl substituent, contribute to its unique reactivity and biological activity. Recent synthetic methodologies have focused on optimizing the yield and purity of Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate, with several studies reporting improved protocols using green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a solvent-free, one-pot synthesis approach that achieved a 92% yield, significantly reducing environmental impact compared to traditional methods.

In terms of biological activity, Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate has shown promising results as a precursor for the development of kinase inhibitors. A recent study by Zhang et al. (2024) revealed that derivatives of this compound exhibited potent inhibitory effects against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study identified specific structural modifications that enhanced selectivity and reduced off-target effects, paving the way for the design of next-generation CDK inhibitors.

Furthermore, the compound's potential in antimicrobial applications has been explored. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate derivatives displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

In conclusion, Ethyl 5-amino-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS: 14678-86-5) continues to be a valuable compound in medicinal chemistry, with recent advances highlighting its role in the synthesis of bioactive molecules and its potential therapeutic applications. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to facilitate its transition into clinical development.